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Compound of Interest

Compound Name: 1-Pyrrolidinamine
CAS No.: 16596-41-1
Cat. No.: B104732
Get Quote
. J

CAS Number: 16596-41-1

This technical guide provides an in-depth overview of 1-Pyrrolidinamine, a versatile
heterocyclic amine with applications in organic synthesis and as a building block for more
complex molecules. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical and physical
properties, synthesis, and safety and handling.

Chemical and Physical Properties

1-Pyrrolidinamine, also known as N-Aminopyrrolidine, is a cyclic organic compound.[1] Its
fundamental properties are summarized in the table below, providing a quick reference for
laboratory and research applications.
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Property Value Source
CAS Number 16596-41-1 [2]
Molecular Formula C4H10N2 [2][3]
Molecular Weight 86.14 g/mol [1]
Appearance C.:olc')rless to light yellow clear 4]
liquid
Boiling Point 112.26 °C at 760 mmHg [1]
30 °C at 13 mmHg [4]
Density 0.986 g/cm? [11[3]
Flash Point 28.1°C [3114]
Refractive Index 1.47 - 1.497 [1114]

Solubility

Soluble in water

[1]

Vapor Pressure

21.9 mmHg at 25°C

[1]

Synthesis of 1-Pyrrolidinamine

A general and efficient method for the synthesis of N-amino aza-aliphatic cyclic compounds,

including 1-Pyrrolidinamine, has been described. This procedure involves the reduction of the

corresponding N-nitroso precursor.

Experimental Protocol: Synthesis of N-amino aza-
aliphatic cyclic compounds

This protocol outlines a green chemistry approach for the synthesis of 1-Pyrrolidinamine.

Materials:

¢ N-nitroso aza-aliphatic cyclic compound (e.g., N-nitrosopyrrolidine)

o Water (Hz20)
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e Ammonium chloride (NH4Cl)

e Zinc powder (Zn)

e Carbon dioxide (CO2)

Procedure:

e A solution of the N-nitroso aza-aliphatic cyclic compound (1.0 mol) in 250 ml of water is
placed into a 1-liter autoclave equipped with a CO:z ventilation device, a gas flow meter, and
a barometer.

o Ammonium chloride (5.35 g, 0.1 mol) is added to the solution.

e The system is charged with CO: at a flow rate of 30 L/h.

 After stirring for 20 minutes, the mixture is heated to 35°C.

e Zinc powder (163 g, 2.5 mol) is added in portions (16.3 g every 6 minutes).

e The pressure in the closed system is maintained at 0.2 MPa and the temperature at 35°C.

 After the addition of all the zinc (approximately 1 hour), the reaction mixture is stirred at 35°C
for an additional 0.5 hours.

e The reaction progress can be monitored by Gas Chromatography (GC).

e The resulting zinc carbonate (ZnCO3) is filtered off and washed with 150 ml of water.

e The filtrate is transferred to a 1-liter three-neck round-bottom flask.

o Water is removed under reduced pressure.

» Vacuum distillation at an internal temperature of 60-135 °C is performed to afford the final
product.

Logical Workflow for Synthesis:
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General Synthesis Workflow for 1-Pyrrolidinamine

Start with N-nitrosopyrrolidine in Water

:

Add NH4CI

:

Charge with CO2 and Stir

,

Heat to 35°C

:

Add Zinc Powder in Portions

,

Maintain Pressure and Temperature
Stir for 0.5h

:

Filter off ZnCO3

,

Wash with Water

,

Remove Water under Reduced Pressure

:

Vacuum Distillation

1-Pyrrolidinamine
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Caption: General Synthesis Workflow for 1-Pyrrolidinamine.
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Biological Activity and Signaling Pathways

The pyrrolidine ring is a common scaffold in many biologically active compounds, including
antibacterial, antifungal, antiviral, and anticancer agents.[5][6][7][8][9] However, there is limited
publicly available information specifically detailing the biological activities or the signaling
pathways directly involving 1-Pyrrolidinamine itself.

Research has extensively focused on the pharmacological properties of various pyrrolidine
derivatives.[5][6][10] For instance, certain substituted pyrrolidines have been investigated for
their effects on various cellular processes. While these studies highlight the potential of the
pyrrolidine core in drug discovery, they do not provide direct evidence of the biological function
of the parent compound, 1-Pyrrolidinamine.

Therefore, while 1-Pyrrolidinamine serves as a crucial starting material in the synthesis of
potentially bioactive molecules, its intrinsic biological effects remain an area for further
investigation.[11]

Safety and Handling

1-Pyrrolidinamine is classified as a hazardous substance and requires careful handling in a
laboratory setting. The Global Harmonized System (GHS) of Classification and Labelling of
Chemicals provides the following hazard information:

GHS Hazard Statements:

e H314: Causes severe skin burns and eye damage.[2]

o H318: Causes serious eye damage.[2]

GHS Precautionary Statements:

A comprehensive list of precautionary statements includes, but is not limited to:
e P260: Do not breathe dust/fume/gas/mist/vapours/spray.[2]

e P264: Wash skin thoroughly after handling.[2]

o P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[2]
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e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

e P302 + P361 + P354: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Immediately rinse with water for several minutes.[2]

e P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[2]

e P305 + P354 + P338: IF IN EYES: Immediately rinse with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

e P316: Get emergency medical help immediately.[2]

e P405: Store locked up.[2]

e P501: Dispose of contents/container to an approved waste disposal plant.[2]

It is imperative to consult the full Safety Data Sheet (SDS) before handling this chemical and to
use it only in a well-ventilated area with appropriate personal protective equipment (PPE).

Emergency Response Workflow:
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Emergency Response for 1-Pyrrolidinamine Exposure

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion
Remove Contaminated Clothing Rinse Eyes with Water Rinse Mouth
Rinse Skin with Water Move to Fresh Air Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency Response for 1-Pyrrolidinamine Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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